![molecular formula C5H6BrN3O2 B015592 6-amino-5-bromo-1-methylpyrimidine-2,4(1H,3H)-dione CAS No. 14094-37-2](/img/structure/B15592.png)
6-amino-5-bromo-1-methylpyrimidine-2,4(1H,3H)-dione
Overview
Description
6-amino-5-bromo-1-methylpyrimidine-2,4(1H,3H)-dione, commonly known as 6-ABPMPD, is a heterocyclic compound that has been studied for its potential applications in various scientific fields. 6-ABPMPD is a pyrimidine derivative with a five-membered ring structure and a bromo substituent at the 6-position. It is a colorless solid with a molecular formula of C6H6BrN3O2 and a molecular weight of 232.05 g/mol. 6-ABPMPD has been studied for its potential use in the synthesis of other compounds, as well as its potential applications in medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
It can be used to synthesize new 5-aryl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-diones, which are significant in organic chemistry (Harutyunyan et al., 2019).
Derivatives like 5-diethylaminomethyl-6-methylpyrimidine-2,4-dihydroxyl-dione exhibit remarkable anti-inflammatory activity, making them promising for pharmaceutical applications (Dong, 2010).
In crystallography, the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine produces 5-bromo- 2-chloro-6-methylpyrimidin-4-amine, which crystallizes in the monoclinic crystal system (Doulah et al., 2014).
The compound exhibits polarization in its electronic structure, with an intramolecular N-H...O hydrogen bond and intermolecular N-H...O hydrogen bonds forming a planar ribbon containing four types of rings. This finding is essential for understanding molecular interactions (Torre et al., 2009).
Pyrimidine-based bis-uracil derivatives of this compound show promising nonlinear optical properties, making them efficient candidates for optical and drug discovery applications (Mohan et al., 2020).
The synthesized compounds also exhibit potential antimalarial activity against Plasmodium falciparum, but not against Plasmodium vinckei vinckei in mice, suggesting its use in antimalarial research (Halladay & Cowden, 1990).
Thietanyl-substituted derivatives of pyrimidine-2,4(1H,3H)-dione and imidazole were synthesized, offering potential for new drug discovery and pharmacological applications (Meshcheryakova & Kataev, 2013).
Additionally, the compound shows pronounced, prolonged, and dose-dependent hypotensive effects comparable to reference drugs like nebivolol, lisinopril, and amlodipine, indicating its significance in cardiovascular research (Kataev et al., 2014).
properties
IUPAC Name |
6-amino-5-bromo-1-methylpyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrN3O2/c1-9-3(7)2(6)4(10)8-5(9)11/h7H2,1H3,(H,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRSRMTYPQQXBMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=O)NC1=O)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10930960 | |
Record name | 6-Amino-5-bromo-4-hydroxy-1-methylpyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10930960 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14094-37-2 | |
Record name | 14094-37-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=81011 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Amino-5-bromo-4-hydroxy-1-methylpyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10930960 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-amino-5-bromo-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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